Cas no 2097938-38-8 (6-(4-{4-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}piperidine-1-carbonyl)quinoline)

6-(4-{4-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}piperidine-1-carbonyl)quinoline is a structurally complex heterocyclic compound featuring a quinoline core linked to a substituted piperidine-piperazine scaffold. The presence of a 3-chloro-5-(trifluoromethyl)pyridinyl moiety enhances its potential as a bioactive intermediate, particularly in pharmaceutical and agrochemical research. The trifluoromethyl group contributes to metabolic stability and lipophilicity, while the chloro-substituted pyridine may improve binding affinity in target interactions. This compound’s modular design allows for further derivatization, making it valuable for medicinal chemistry applications, including kinase inhibition or CNS-targeted drug discovery. Its well-defined synthetic route ensures reproducibility for research-scale applications.
6-(4-{4-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}piperidine-1-carbonyl)quinoline structure
2097938-38-8 structure
Product Name:6-(4-{4-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}piperidine-1-carbonyl)quinoline
CAS No:2097938-38-8
MF:C25H25ClF3N5O
MW:503.947114706039
CID:5474472
PubChem ID:126850295
Update Time:2025-06-13

6-(4-{4-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}piperidine-1-carbonyl)quinoline Chemical and Physical Properties

Names and Identifiers

    • [4-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]piperidin-1-yl]-quinolin-6-ylmethanone
    • 6-(4-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}piperidine-1-carbonyl)quinoline
    • AKOS032464829
    • F3395-0836
    • 2097938-38-8
    • 6-(4-{4-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}piperidine-1-carbonyl)quinoline
    • Inchi: 1S/C25H25ClF3N5O/c26-21-15-19(25(27,28)29)16-31-23(21)33-12-10-32(11-13-33)20-5-8-34(9-6-20)24(35)18-3-4-22-17(14-18)2-1-7-30-22/h1-4,7,14-16,20H,5-6,8-13H2
    • InChI Key: NWOCUIUGZLNVPJ-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(F)(F)F)=CN=C1N1CCN(CC1)C1CCN(C(C2C=CC3C(=CC=CN=3)C=2)=O)CC1

Computed Properties

  • Exact Mass: 503.1699726g/mol
  • Monoisotopic Mass: 503.1699726g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 3
  • Complexity: 726
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 52.6Ų

6-(4-{4-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}piperidine-1-carbonyl)quinoline Pricemore >>

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Additional information on 6-(4-{4-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}piperidine-1-carbonyl)quinoline

Comprehensive Overview of 6-(4-{4-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}piperidine-1-carbonyl)quinoline (CAS No. 2097938-38-8)

The compound 6-(4-{4-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}piperidine-1-carbonyl)quinoline (CAS No. 2097938-38-8) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a quinoline core and a piperazine-piperidine scaffold, make it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific biological pathways, particularly in the context of kinase inhibition and GPCR modulation.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and bioavailability. This compound’s 3-chloro-5-(trifluoromethyl)pyridin-2-yl moiety aligns with this trend, making it a candidate for optimizing lead molecules in medicinal chemistry. Its piperazine and piperidine linkages further contribute to its versatility, enabling interactions with diverse protein targets. These attributes have sparked interest in its potential role in addressing neurodegenerative diseases and inflammatory disorders, topics frequently searched in academic and industrial circles.

The synthesis of 6-(4-{4-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}piperidine-1-carbonyl)quinoline involves multi-step organic transformations, including amide coupling and N-alkylation reactions. Its CAS No. 2097938-38-8 serves as a critical identifier for researchers sourcing high-purity samples for preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its structural integrity, ensuring reproducibility in experimental settings.

From an SEO perspective, queries like "quinoline derivatives in drug discovery", "trifluoromethyl pyridine applications", and "piperazine-piperidine scaffold pharmacology" reflect the growing curiosity around this compound’s utility. Its relevance to fragment-based drug design and allosteric modulation further enhances its appeal in the scientific community. As the pharmaceutical industry shifts toward precision medicine, compounds like this are gaining traction for their potential to address unmet medical needs.

In summary, 6-(4-{4-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}piperidine-1-carbonyl)quinoline (CAS No. 2097938-38-8) represents a promising scaffold for interdisciplinary research. Its structural complexity and functional diversity position it as a valuable tool for advancing chemical biology and therapeutic innovation. Future studies may explore its pharmacokinetic properties and structure-activity relationships to unlock its full potential.

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